Cas no 1261982-24-4 (4-(4-chloro-3-hydroxyphenyl)benzonitrile)

• Product Name: 4-(4-chloro-3-hydroxyphenyl)benzonitrile
• CAS No: 1261982-24-4
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• MDL: MFCD18315451
• CID: 1219767
• PubChem ID: 53221190
• Update Time: 2025-11-02

4-(4-chloro-3-hydroxyphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-hydroxyphenyl)benzonitrile
• DTXSID00685851
• 4'-Chloro-3'-hydroxy[1,1'-biphenyl]-4-carbonitrile
• 2-CHLORO-5-(4-CYANOPHENYL)PHENOL
• MFCD18315451
• 2-Chloro-5-(4-cyanophenyl)phenol, 95%
• 1261982-24-4

• MDL： MFCD18315451
• Inchi： 1S/C13H8ClNO/c14-12-6-5-11(7-13(12)16)10-3-1-9(8-15)2-4-10/h1-7,16H
• InChI Key： JLMMEPAGKKZRJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 229.0294416g/mol
• Monoisotopic Mass: 229.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44Ų

Additional information on 4-(4-chloro-3-hydroxyphenyl)benzonitrile

Recent Advances in the Study of 4-(4-Chloro-3-hydroxyphenyl)benzonitrile (CAS: 1261982-24-4) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-chloro-3-hydroxyphenyl)benzonitrile (CAS: 1261982-24-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and targeted therapies.

One of the key areas of interest is the role of 4-(4-chloro-3-hydroxyphenyl)benzonitrile as a potential inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating the activity of tyrosine kinases, which are critical in the regulation of cell proliferation and survival. The study highlighted the compound's ability to selectively bind to the ATP-binding site of these kinases, thereby inhibiting their function and offering a novel approach to cancer treatment.

In addition to its anticancer properties, recent investigations have explored the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience revealed that 4-(4-chloro-3-hydroxyphenyl)benzonitrile exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest its applicability in conditions such as Alzheimer's and Parkinson's diseases, where oxidative damage plays a pivotal role.

The synthesis and optimization of 4-(4-chloro-3-hydroxyphenyl)benzonitrile have also been a focal point of recent research. Advanced synthetic methodologies, including microwave-assisted reactions and catalytic asymmetric synthesis, have been employed to enhance the yield and purity of the compound. These improvements are crucial for scaling up production and ensuring reproducibility in preclinical and clinical studies.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of 4-(4-chloro-3-hydroxyphenyl)benzonitrile. Molecular docking simulations have identified key residues involved in its binding to target proteins, facilitating the design of more potent derivatives with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the development of 4-(4-chloro-3-hydroxyphenyl)benzonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 4-(4-chloro-3-hydroxyphenyl)benzonitrile (CAS: 1261982-24-4) represents a promising candidate for drug development, with applications spanning oncology, neurology, and beyond. Continued research into its mechanism of action, synthetic optimization, and therapeutic potential will be essential for translating these findings into clinical applications. The compound's versatility and efficacy underscore its importance in the evolving landscape of chemical biology and pharmaceutical science.